Cas no 1804513-28-7 (Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1804513-28-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915886
• Update Time: 2025-05-25

Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(15)4-5-3-6(13)9(16)8(14-5)10(11)12/h3,10,16H,2,4H2,1H3,(H2,13,14)
• InChI Key： KDXCSFWNELLJHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(CC(=O)OCC)=N1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.7
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1804513-28-7): A Comprehensive Overview in Modern Pharmaceutical Research

Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate, identified by its CAS number 1804513-28-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with multiple functional groups, has garnered attention for its potential applications in drug discovery and development. The structural motif of Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate presents a unique combination of pharmacophores that make it a promising candidate for further investigation.

The molecular structure of this compound includes an amino group at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 3-position, all attached to a pyridine ring. Additionally, the presence of an acetate ester at the 6-position adds another layer of complexity and functionality. This arrangement of substituents not only influences the electronic properties of the molecule but also its potential interactions with biological targets. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate falls within this category and has been explored for its potential in various therapeutic areas. One of the most notable applications has been in the development of kinase inhibitors, where the pyridine scaffold serves as a key pharmacophore.

Recent studies have highlighted the role of Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate in inhibiting specific kinases that are implicated in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting these kinases, it is possible to modulate cellular processes and potentially develop effective treatments. The presence of the amino and hydroxyl groups in this compound allows for hydrogen bonding interactions with the active site of kinases, enhancing its binding affinity.

The use of computational methods has also been instrumental in understanding the binding interactions of Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate with target proteins. Molecular docking studies have shown that this compound can effectively bind to the ATP-binding site of kinases, thereby inhibiting their activity. These studies have provided valuable insights into the structural requirements for effective kinase inhibition and have guided the design of more potent analogs.

In addition to its applications in oncology, Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in anti-inflammatory and anti-viral therapies. The unique structural features of this compound allow it to interact with various biological targets, making it a versatile tool for drug discovery.

The synthesis of Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this compound with high yield and purity. Multi-step synthetic routes involving functional group transformations such as halogenation, esterification, and nucleophilic substitution have been employed to construct the desired molecule.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic stability.

The future directions for research on Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate include further optimization of its structure to enhance its potency and selectivity. By modifying various substituents on the pyridine ring, researchers aim to develop analogs that are more effective against specific targets while minimizing side effects.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1804513-28-7) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development, particularly in areas such as oncology and anti-inflammatory therapies. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in future therapeutic strategies.